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Compound of Interest

Compound Name: 2,2-Difluoropropane

Cat. No.: B1294401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2-difluoropropane, a fluorinated

hydrocarbon of interest in various chemical and pharmaceutical applications. This document

consolidates key identifiers, physicochemical properties, synthetic methodologies, and

spectroscopic data to support research and development activities.

Chemical Identifiers and Physicochemical
Properties
2,2-Difluoropropane is a halogenated alkane with the chemical formula C3H6F2.[1] It is also

known by other names such as Dimethyldifluoromethane and FC-272ca.[2][3] A comprehensive

list of its identifiers is provided in the table below, facilitating its unambiguous identification in

literature and databases.

Table 1: Identifiers for 2,2-Difluoropropane
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Identifier Value Reference

CAS Number 420-45-1 [1][2][3][4][5]

PubChem CID 67895 [4]

InChI
InChI=1S/C3H6F2/c1-

3(2,4)5/h1-2H3
[4][5]

InChIKey
YZXSQDNPKVBDOG-

UHFFFAOYSA-N
[4][5]

SMILES CC(C)(F)F [4]

DSSTox Substance ID DTXSID60870529 [4]

The physicochemical properties of 2,2-difluoropropane are crucial for its handling, application,

and in silico modeling. A summary of these properties is presented below.

Table 2: Physicochemical Properties of 2,2-Difluoropropane

Property Value Unit Reference

Molecular Weight 80.078 g/mol [1]

Molecular Formula C3H6F2 [1]

Melting Point -104.8 °C [2][3]

Boiling Point -1 °C [2][3]

Density 0.92 g/cm³ [2][3]

Refractive Index 1.2880 [2][3]

Enthalpy of Formation

(Gas)
-543 ± 13 kJ/mol [6][7]

Synthesis of 2,2-Difluoropropane
A common method for the synthesis of 2,2-difluoropropane involves the fluorination of a

chlorine-containing 2,2-halogenopropane.[1] This process is typically achieved by reacting the
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starting material with hydrogen fluoride or another suitable fluorinating agent.[1]

Experimental Protocol: General Fluorination Procedure

While specific laboratory-scale protocols are not extensively detailed in the reviewed literature,

a general industrial process can be described based on patent information.

Starting Material: A chlorine-containing 2,2-halogenopropane of the formula C3HaClbFc,

where a ≥ 0, b ≥ 1, c ≥ 0, and a + b + c = 8.[1]

Fluorinating Agent: Hydrogen fluoride (HF) is a common fluorinating agent for this type of

reaction.[1]

Catalyst: The reaction may be facilitated by a catalyst. For instance, a catalyst can be

prepared by dissolving AlCl3 in water, adding γ-alumina, and then drying and activating the

mixture.[8] Activation can be achieved by fluorinating the catalyst at 250 to 400°C in a stream

of hydrogen fluoride and nitrogen.[8]

Reaction Conditions: The fluorination reaction is carried out to substitute chlorine atoms with

fluorine atoms, yielding 2,2-difluoropropane.[1] The specific temperature and pressure

conditions would be optimized based on the starting material and desired yield.

Spectroscopic and Analytical Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 2,2-
difluoropropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy:

The ¹H NMR spectrum of 2,2-difluoropropane in CCl4 shows a signal at 1.61 ppm.[5] The

coupling constant J(A,X) is reported as 17.76 Hz.[5]

¹⁹F NMR Spectroscopy:

The ¹⁹F NMR spectrum shows a signal at -85.04 ppm relative to CFCl3.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://patents.google.com/patent/WO1990008754A2/en
https://patents.google.com/patent/WO1990008754A2/en
https://patents.google.com/patent/WO1990008754A2/en
https://patents.google.com/patent/EP0407622B1/en
https://patents.google.com/patent/EP0407622B1/en
https://www.benchchem.com/product/b1294401?utm_src=pdf-body
https://patents.google.com/patent/WO1990008754A2/en
https://www.benchchem.com/product/b1294401?utm_src=pdf-body
https://www.benchchem.com/product/b1294401?utm_src=pdf-body
https://www.benchchem.com/product/b1294401?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_420-45-1_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_420-45-1_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_420-45-1_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: NMR Spectroscopic Data for 2,2-Difluoropropane

Nucleus
Chemical Shift
(δ)

Solvent
Coupling
Constant (J)

Reference

¹H 1.61 ppm CCl₄
J(A,X) = 17.76

Hz
[5]

¹⁹F -85.04 ppm CCl₄ [5]

Mass Spectrometry
The mass spectrum of 2,2-difluoropropane provides information about its molecular weight

and fragmentation pattern under electron ionization.

Table 4: Mass Spectrometry Data for 2,2-Difluoropropane

m/z (Top Peak) m/z (2nd Highest) m/z (3rd Highest) Reference

65 64 45 [4]

Safety Information
2,2-Difluoropropane is classified as a flammable gas.[2][3]

Hazard Codes: F[2][3]

Risk Statements: R11 (Highly flammable)[2][3]

Safety Statements: S16 (Keep away from sources of ignition), S33 (Take precautionary

measures against static discharges)[2][3]

RIDADR: 3161[2][3]

Visualization of Chemical Identifiers
The following diagram illustrates the hierarchical and relational nature of the various identifiers

for 2,2-difluoropropane.
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Identifiers for 2,2-Difluoropropane

Chemical Name & Formula

Registry Numbers Structural Identifiers

2,2-Difluoropropane

C3H6F2 CAS: 420-45-1 SMILES: CC(C)(F)F

PubChem CID: 67895 InChI: 1S/C3H6F2/c1-3(2,4)5/h1-2H3

InChIKey: YZXSQDNPKVBDOG-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Relationship between identifiers for 2,2-Difluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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